Cas no 1369352-85-1 (2-formylthieno2,3-bpyridine-5-carboxylic acid)

• Product Name: 2-formylthieno2,3-bpyridine-5-carboxylic acid
• CAS No: 1369352-85-1
• MF: C₉H₅NO₃S
• MW: 207.205900907516
• CID: 5736637
• PubChem ID: 82395745
• Update Time: 2025-05-23

2-formylthieno2,3-bpyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1578651
• 1369352-85-1
• 2-FORMYLTHIENO[2,3-B]PYRIDINE-5-CARBOXYLICACID
• 2-FORMYLTHIENO[2,3-B]PYRIDINE-5-CARBOXYLIC ACID
• Thieno[2,3-b]pyridine-5-carboxylic acid, 2-formyl-
• 2-formylthieno2,3-bpyridine-5-carboxylic acid

• Inchi： 1S/C9H5NO3S/c11-4-7-2-5-1-6(9(12)13)3-10-8(5)14-7/h1-4H,(H,12,13)
• InChI Key： OFBIBXVXQWMPDT-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC2=CC(C(=O)O)=CN=C12

Computed Properties

• Exact Mass: 206.99901420g/mol
• Monoisotopic Mass: 206.99901420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 95.5Ų

Experimental Properties

• Density: 1.588±0.06 g/cm3(Predicted)
• Boiling Point: 474.1±40.0 °C(Predicted)
• pka: 3.23±0.30(Predicted)

Additional information on 2-formylthieno2,3-bpyridine-5-carboxylic acid

Introduction to 2-Formylthieno[2,3-b]pyridine-5-Carboxylic Acid

The compound 2-formylthieno[2,3-b]pyridine-5-carboxylic acid, with the CAS number 1369352-85-1, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is a derivative of thienopyridine, a heterocyclic structure that combines a thiophene ring fused with a pyridine ring. The presence of the formyl group (-CHO) at the 2-position and the carboxylic acid group (-COOH) at the 5-position introduces unique electronic and structural properties to this molecule.

The synthesis of 2-formylthieno[2,3-b]pyridine-5-carboxylic acid typically involves multi-step organic reactions, often starting from simpler precursors like thioamides or thioureas. The formation of the thienopyridine core is a critical step, often achieved through cyclization reactions under specific conditions. The introduction of the formyl and carboxylic acid groups is then carried out through functional group transformations, such as oxidation or substitution reactions.

One of the most notable applications of this compound lies in its potential as a building block for advanced materials. The thienopyridine framework is known for its aromaticity and conjugation, which make it suitable for applications in organic electronics. Recent studies have explored the use of this compound in the development of novel semiconducting materials for thin-film transistors (TFTs) and organic light-emitting diodes (OLEDs). The presence of the formyl and carboxylic acid groups further enhances its versatility by allowing for additional functionalization and integration into larger molecular systems.

In addition to its material science applications, 2-formylthieno[2,3-b]pyridine-5-carboxylic acid has also been studied for its potential in medicinal chemistry. The compound's unique structure makes it an interesting candidate for drug design, particularly in targeting specific biological pathways or receptors. Researchers have investigated its ability to act as a ligand in metalloenzyme inhibition or as a scaffold for small molecule drug candidates.

Recent advancements in computational chemistry have further illuminated the electronic properties of this compound. Density functional theory (DFT) calculations have revealed that the conjugated system within the thienopyridine core significantly influences its optical and electronic behavior. These insights have paved the way for more precise engineering of similar compounds with tailored properties for specific applications.

Moreover, green chemistry approaches have been applied to the synthesis and application of 2-formylthieno[2,3-b]pyridine-5-carboxylic acid. Researchers are increasingly focusing on sustainable methods to produce this compound, such as using biodegradable solvents or catalytic systems that minimize waste generation.

In conclusion, 2-formylthieno[2,3-b]pyridine-5-carboxylic acid stands out as a versatile and intriguing molecule with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an ideal candidate for further exploration in both academic research and industrial development.